Cas no 1195968-02-5 (4''-methyloxy-Daidzin)
4''-methyloxy-Daidzin structure
Product Name:4''-methyloxy-Daidzin
CAS No:1195968-02-5
MF:C22H22O9
MW:430.404687404633
CID:1508307
PubChem ID:137705368
Update Time:2024-11-03
4''-methyloxy-Daidzin Chemical and Physical Properties
Names and Identifiers
-
- Daidzein 7-O-beta-D-glucoside 4''-O-methylate
- 4''-methyloxy-Daidzin
- 7-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxy-3-(4-hydroxyphenyl)chromen-4-one
- 7-[3,4-Dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxy-3-(4-hydroxyphenyl)chromen-4-one
- 4'-Hydroxy-7-(4-O-methyl-beta-D-glucopyranosyloxy)isoflavone
- Daidzein 7-O-Β-D-glucoside 4''-O-methylate
- PD125555
- 1195968-02-5
- CID 71621987
- 7-(((2S,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-methoxytetrahydro-2H-pyran-2-yl)oxy)-3-(4-hydroxyphenyl)-4H-chromen-4-one
- CS-0032153
- AKOS030530147
- FS-8069
- DA-52295
- HY-N4128
- 7-[(2R,3S,4S,5R,6S)-3,4-Dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxy-3-(4-hydroxyphenyl)chromen-4-one
-
- Inchi: 1S/C22H22O9/c1-28-21-17(9-23)31-22(20(27)19(21)26)30-13-6-7-14-16(8-13)29-10-15(18(14)25)11-2-4-12(24)5-3-11/h2-8,10,17,19-24,26-27H,9H2,1H3
- InChI Key: BVKFFAQGFXJQBI-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1CO)OC)O)O)OC1=CC=C2C(C(C3C=CC(=CC=3)O)=COC2=C1)=O
Computed Properties
- Exact Mass: 430.12638228 g/mol
- Monoisotopic Mass: 430.12638228 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 135
- Molecular Weight: 430.4
Experimental Properties
- Color/Form: Powder
- Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 708.1±60.0 °C at 760 mmHg
- Flash Point: 249.6±26.4 °C
- Solubility: Very slightly soluble (0.32 g/l) (25 º C),
- Vapor Pressure: 0.0±2.4 mmHg at 25°C
4''-methyloxy-Daidzin Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
4''-methyloxy-Daidzin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N4128-5mg |
4''-methyloxy-Daidzin |
1195968-02-5 | 5mg |
¥3360 | 2022-09-01 | ||
| MedChemExpress | HY-N4128-10mg |
4''-methyloxy-Daidzin |
1195968-02-5 | 10mg |
¥5710 | 2022-09-01 | ||
| ChemScence | CS-0032153-5mg |
4''-methyloxy-Daidzin |
1195968-02-5 | 5mg |
$336.0 | 2022-04-28 | ||
| ChemScence | CS-0032153-10mg |
4''-methyloxy-Daidzin |
1195968-02-5 | 10mg |
$571.0 | 2022-04-28 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1801-10mg |
Daidzein 7-O-beta-D-glucoside 4''-O-methylate |
1195968-02-5 | 98% | 10mg |
$220 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1801-20mg |
Daidzein 7-O-beta-D-glucoside 4''-O-methylate |
1195968-02-5 | 98% | 20mg |
$360 | 2023-09-20 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54522-1mg |
4''-methyloxy-Daidzin |
1195968-02-5 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54522-5mg |
4''-methyloxy-Daidzin |
1195968-02-5 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1279-1 mg |
4''-methyloxy-Daidzin |
1195968-02-5 | 1mg |
¥1617.00 | 2022-04-26 | ||
| Chemenu | CM488513-1g |
4''-methyloxy-Daidzin |
1195968-02-5 | 97% | 1g |
$*** | 2023-04-03 |
4''-methyloxy-Daidzin Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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